Cas no 878716-01-9 (N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide)

• Product Name: N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide
• CAS No: 878716-01-9
• MF: C₂₂H₁₇NO₃
• MW: 343.375285863876
• CID: 5437462
• Update Time: 2025-07-19

N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-naphthalen-1-yl-2-(phenoxymethyl)furan-3-carboxamide
• N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide

• Inchi： 1S/C22H17NO3/c24-22(23-20-12-6-8-16-7-4-5-11-18(16)20)19-13-14-25-21(19)15-26-17-9-2-1-3-10-17/h1-14H,15H2,(H,23,24)
• InChI Key： JKLBOSKUWYQNJS-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NC2=C3C(C=CC=C3)=CC=C2)=O)=C1COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide

N-(Naphthalen-1-yl)-2-(Phenoxymethyl)furan-3-carboxamide (CAS No. 878716-01-9): A Comprehensive Overview

N-(Naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide (CAS No. 878716-01-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide is composed of a naphthalene ring, a furan ring, and a phenoxymethyl group, all interconnected through specific functional groups. The naphthalene ring contributes to the compound's hydrophobic properties, while the furan ring and phenoxymethyl group provide additional functional diversity. This combination of structural elements imparts unique pharmacological properties to the molecule.

Recent studies have explored the potential of N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide in various biological contexts. One notable area of research is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

Another area of interest is the compound's antiviral properties. Preliminary studies have shown that N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide exhibits activity against several viral strains, including herpes simplex virus (HSV) and influenza virus. The mechanism of action appears to involve the inhibition of viral replication at multiple stages, making it a potential candidate for antiviral drug development.

In addition to its anti-inflammatory and antiviral activities, N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide has also been investigated for its anticancer properties. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying this effect involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

The pharmacokinetic profile of N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide has been studied to assess its suitability for therapeutic use. Preclinical data suggest that the compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development into a drug product. However, more extensive studies are needed to fully understand its metabolism and potential drug interactions.

Toxicity studies have also been conducted to evaluate the safety profile of N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive toxicity assessments will be necessary before it can be advanced to clinical trials.

The synthesis of N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide involves several steps, including the formation of the furan ring and the coupling reactions to introduce the naphthalene and phenoxymethyl groups. Optimizing these synthetic routes is crucial for large-scale production and commercialization efforts. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound, which will facilitate further research and development.

In conclusion, N-(naphthalen-1-yl)-2-(phenoxymethyl)furan-3-carboxamide (CAS No. 878716-01-9) represents a promising lead compound with diverse biological activities. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive target for drug discovery and development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications. As new findings continue to emerge, this compound holds significant potential to contribute to the advancement of therapeutic options in various medical fields.